Cas no 2306255-44-5 (tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate)

Tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate is a chiral spirocyclic compound featuring a difluorinated and hydroxymethyl-substituted core structure. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection in synthetic applications. Its rigid spiro[4.5]decane framework and stereocenter at the 4-position make it a valuable intermediate for medicinal chemistry, particularly in the development of bioactive molecules requiring precise spatial orientation. The difluoromethyl moiety can influence lipophilicity and metabolic stability, while the hydroxymethyl group provides a handle for further functionalization. This compound is suited for use in peptide mimetics, enzyme inhibitors, and other pharmacologically relevant scaffolds.

tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate structure

2306255-44-5 structure

Product Name:tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate

CAS No:2306255-44-5

MF:C₁₅H₂₅F₂NO₃

MW:305.360711812973

CID:5107510

Update Time:2026-03-03

tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- 8-Azaspiro[4.5]decane-8-carboxylic acid, 3,3-difluoro-1-(hydroxymethyl)-, 1,1-dimethylethyl ester, (1R)-
- tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
- Inchi： 1S/C15H25F2NO3/c1-13(2,3)21-12(20)18-6-4-14(5-7-18)10-15(16,17)8-11(14)9-19/h11,19H,4-10H2,1-3H3/t11-/m0/s1
- InChI Key： CARIHGLYSJJKLM-NSHDSACASA-N
- SMILES： [C@H]1(CO)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(F)(F)C1

tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL057-100MG	tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	2306255-44-5	95%	100MG	￥ 4,243.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL057-250MG	tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	2306255-44-5	95%	250MG	￥ 6,784.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL057-500MG	tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	2306255-44-5	95%	500MG	￥ 11,312.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL057-1G	tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	2306255-44-5	95%	1g	￥ 16,962.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL057-5G	tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	2306255-44-5	95%	5g	￥ 50,886.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL057-100mg	tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	2306255-44-5	95%	100mg	￥4244.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL057-250mg	tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	2306255-44-5	95%	250mg	￥6785.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL057-500mg	tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	2306255-44-5	95%	500mg	￥11312.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL057-1g	tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	2306255-44-5	95%	1g	￥16962.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL057-100.0mg	tert-butyl (4R)-2,2-difluoro-4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	2306255-44-5	95%	100.0mg	￥4244.0000	2025-04-11